Cas no 1706447-99-5 (1-Trifluoromethyl-1H-pyrazol-4-ylamine)

• Product Name: 1-Trifluoromethyl-1H-pyrazol-4-ylamine
• CAS No: 1706447-99-5
• MF: C₄H₄F₃N₃
• MW: 151.09
• MDL: MFCD28013139
• CID: 4611972
• PubChem ID: 99982833
• Update Time: 2025-08-03

1-Trifluoromethyl-1H-pyrazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)-1h-pyrazol-4-amine
• 1-Trifluoromethyl-1H-pyrazol-4-ylamine
• FC(F)(F)N1N=CC(=C1)N
• CID 99982833
• 1-(trifluoromethyl)pyrazol-4-amine
• 4-Amino-1-(trifluoromethyl)pyrazole
• 1H-Pyrazol-4-amine, 1-(trifluoromethyl)-
• 1- (trifluoromethyl) -1H pyrazole-4-amine
• P17822
• EN300-7425420
• 1706447-99-5
• MFCD28013139
• NWEBOUMNZRJLMU-UHFFFAOYSA-N
• DB-421040
• CS-0052789
• AKOS037644770
• SY261325
• AB91365
• AS-54378
• SCHEMBL22468348

• MDL： MFCD28013139
• Inchi： 1S/C4H4F3N3/c5-4(6,7)10-2-3(8)1-9-10/h1-2H,8H2
• InChI Key： NWEBOUMNZRJLMU-UHFFFAOYSA-N
• SMILES： FC(N1C=C(C=N1)N)(F)F

Computed Properties

• Exact Mass: 151.03573163 g/mol
• Monoisotopic Mass: 151.03573163 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 151.09
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 160.3±40.0 °C(Predicted)
• pka: 2.30±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Trifluoromethyl-1H-pyrazol-4-ylamine

Comprehensive Overview of 1-Trifluoromethyl-1H-pyrazol-4-ylamine (CAS No. 1706447-99-5): Properties, Applications, and Industry Trends

1-Trifluoromethyl-1H-pyrazol-4-ylamine (CAS No. 1706447-99-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique trifluoromethyl functional group. This pyrazole derivative is characterized by its amine substitution at the 4-position, which enhances its reactivity and versatility in synthetic chemistry. The presence of the trifluoromethyl group (-CF3) contributes to improved metabolic stability and lipophilicity, making it a valuable building block in drug discovery.

In recent years, the demand for fluorinated compounds like 1-Trifluoromethyl-1H-pyrazol-4-ylamine has surged, driven by their applications in small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its role as a bioisostere for optimizing drug candidates, addressing challenges such as ADME (Absorption, Distribution, Metabolism, Excretion) properties. The compound’s CAS No. 1706447-99-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge medicinal chemistry projects.

From a synthetic perspective, 1-Trifluoromethyl-1H-pyrazol-4-ylamine serves as a key intermediate in the preparation of kinase inhibitors and antimicrobial agents. Its pyrazole core is a privileged scaffold in drug design, often leveraged to target protein-protein interactions (PPIs) or enzyme active sites. Industry trends highlight its utility in fragment-based drug discovery (FBDD), where its modular structure enables rapid diversification for high-throughput screening (HTS).

The compound’s physicochemical properties, including its logP and hydrogen-bonding capacity, align with the Lipinski’s Rule of Five, making it a promising candidate for oral bioavailability studies. Additionally, its thermal stability and solubility profile are critical for formulation scientists working on preclinical development. These attributes explain why CAS No. 1706447-99-5 is a recurring keyword in pharmacokinetic optimization discussions.

Emerging applications of 1-Trifluoromethyl-1H-pyrazol-4-ylamine extend to material science, where its fluorine-rich structure is explored for liquid crystal and polymeric material synthesis. The compound’s ability to modulate electronic properties has also sparked interest in organic electronics, particularly in OLED (Organic Light-Emitting Diode) technologies. Such interdisciplinary relevance underscores its importance beyond traditional life sciences.

Environmental and regulatory considerations are increasingly shaping the use of fluorinated building blocks. While 1-Trifluoromethyl-1H-pyrazol-4-ylamine is not classified as hazardous, its sustainable synthesis methods—such as catalytic fluorination or flow chemistry—are hot topics in green chemistry forums. Researchers are actively investigating atom-economical routes to minimize waste and energy consumption, aligning with global ESG (Environmental, Social, Governance) initiatives.

In conclusion, 1-Trifluoromethyl-1H-pyrazol-4-ylamine (CAS No. 1706447-99-5) exemplifies the convergence of chemical innovation and industrial demand. Its multifaceted applications in drug discovery, agrochemicals, and advanced materials position it as a compound of enduring scientific and commercial value. As AI-driven molecular design accelerates, this pyrazole amine is poised to remain a cornerstone in the toolkit of synthetic chemists and material engineers alike.